Cas no 2034525-06-7 (N-{5-(furan-2-yl)pyridin-3-ylmethyl}furan-2-carboxamide)

• Product Name: N-{5-(furan-2-yl)pyridin-3-ylmethyl}furan-2-carboxamide
• CAS No: 2034525-06-7
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• CID: 6427804
• PubChem ID: 119105424
• Update Time: 2025-08-01

N-{5-(furan-2-yl)pyridin-3-ylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(furan-2-yl)pyridin-3-ylmethyl}furan-2-carboxamide
• N-[[5-(furan-2-yl)pyridin-3-yl]methyl]furan-2-carboxamide
• N-{[5-(furan-2-yl)pyridin-3-yl]methyl}furan-2-carboxamide
• N-((5-(furan-2-yl)pyridin-3-yl)methyl)furan-2-carboxamide
• 2034525-06-7
• AKOS026699123
• F6561-1157

• Inchi： 1S/C15H12N2O3/c18-15(14-4-2-6-20-14)17-9-11-7-12(10-16-8-11)13-3-1-5-19-13/h1-8,10H,9H2,(H,17,18)
• InChI Key： XQZUGJBFPZCLMW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CN=CC(=C1)CNC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 268.08479225g/mol
• Monoisotopic Mass: 268.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.3Ų

Additional information on N-{5-(furan-2-yl)pyridin-3-ylmethyl}furan-2-carboxamide

Comprehensive Overview of N-{5-(furan-2-yl)pyridin-3-ylmethyl}furan-2-carboxamide (CAS No. 2034525-06-7)

The compound N-{5-(furan-2-yl)pyridin-3-ylmethyl}furan-2-carboxamide (CAS No. 2034525-06-7) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its distinctive furan and pyridine moieties make it a promising candidate for various applications, including drug discovery and organic electronics. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like N-{5-(furan-2-yl)pyridin-3-ylmethyl}furan-2-carboxamide has surged due to their versatility in synthetic chemistry. The compound's furan-carboxamide linkage is a key feature that enhances its stability and binding affinity, making it a valuable intermediate in the development of novel pharmaceuticals. With the rise of AI-driven drug discovery, this molecule has been frequently explored in virtual screening campaigns, aligning with the growing trend of computational chemistry and machine learning in modern research.

Another area of interest is the compound's potential role in sustainable chemistry. As the scientific community shifts toward green synthesis methods, N-{5-(furan-2-yl)pyridin-3-ylmethyl}furan-2-carboxamide has been investigated for its compatibility with eco-friendly catalytic systems. Its furan-based structure is derived from renewable resources, which aligns with the global push for biodegradable materials and reduced environmental impact. This aspect has made it a topic of discussion in forums focused on circular economy and green technology.

From a technical standpoint, the synthesis of N-{5-(furan-2-yl)pyridin-3-ylmethyl}furan-2-carboxamide involves multi-step organic reactions, often requiring precise control over reaction conditions. The pyridinylmethyl group introduces steric and electronic effects that influence the compound's reactivity, making it a fascinating subject for mechanistic studies. Researchers have also explored its crystallographic properties, revealing insights into its molecular packing and potential applications in crystal engineering.

In the context of drug development, this compound has shown promise in preliminary studies targeting central nervous system (CNS) disorders and inflammatory diseases. Its ability to cross the blood-brain barrier has been a focal point, especially with the increasing prevalence of neurodegenerative conditions like Alzheimer's and Parkinson's. These findings have sparked discussions in pharmacology circles, particularly regarding its structure-activity relationship (SAR) and optimization strategies.

Beyond biomedical applications, N-{5-(furan-2-yl)pyridin-3-ylmethyl}furan-2-carboxamide has also been studied for its optoelectronic properties. The conjugated system formed by its furan and pyridine rings exhibits interesting photophysical behavior, making it a candidate for organic light-emitting diodes (OLEDs) and solar cell technologies. This dual functionality—both in life sciences and material science—highlights its interdisciplinary appeal.

As the scientific community continues to explore this compound, questions frequently arise about its scalability, toxicity profile, and patent landscape. These topics are often searched in academic databases and SEO-optimized platforms, reflecting the compound's relevance in both industrial and academic settings. Future research directions may include high-throughput screening and structure-based design to unlock its full potential.

In summary, N-{5-(furan-2-yl)pyridin-3-ylmethyl}furan-2-carboxamide (CAS No. 2034525-06-7) represents a compelling case study in modern chemistry. Its multifaceted applications, from drug discovery to renewable materials, underscore its importance in addressing contemporary scientific challenges. With ongoing advancements in AI-assisted research and sustainable practices, this compound is poised to remain a key player in cutting-edge innovation.